2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a pyrroloquinoxaline derivative characterized by a benzyl carboxamide group at position 3, a 4-ethylphenyl substituent at position 1, and an amino group at position 2 of the pyrroloquinoxaline core.
Properties
Molecular Formula |
C26H23N5O |
|---|---|
Molecular Weight |
421.5 g/mol |
IUPAC Name |
2-amino-N-benzyl-1-(4-ethylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide |
InChI |
InChI=1S/C26H23N5O/c1-2-17-12-14-19(15-13-17)31-24(27)22(26(32)28-16-18-8-4-3-5-9-18)23-25(31)30-21-11-7-6-10-20(21)29-23/h3-15H,2,16,27H2,1H3,(H,28,32) |
InChI Key |
DVCBKIDQVFIOHJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCC5=CC=CC=C5)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Pyrroloquinoxaline Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the Amino Group: The amino group can be introduced via nucleophilic substitution reactions.
Benzylation: The benzyl group is introduced through a benzylation reaction, often using benzyl halides in the presence of a base.
Ethylation: The ethyl group is introduced via alkylation reactions, typically using ethyl halides.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.
Chemical Reactions Analysis
Types of Reactions
2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic and electrophilic substitution reactions are common, where different substituents can be introduced or replaced.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Substitution Reagents: Benzyl halides, ethyl halides, various nucleophiles and electrophiles.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of quinoxaline derivatives, while reduction may yield amine derivatives.
Scientific Research Applications
2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential as a therapeutic agent in various diseases.
Industry: Used in the development of new materials and as a catalyst in certain chemical reactions.
Mechanism of Action
The mechanism of action of 2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular functions and pathways.
Comparison with Similar Compounds
Table 1: Substituent Comparison of Pyrroloquinoxaline Derivatives
*Calculated mass based on molecular formula.
Pharmacological and Physicochemical Properties
- Lipophilicity : The 4-ethylphenyl group in the target compound likely increases lipophilicity compared to analogs with polar substituents (e.g., 4-fluorobenzyl in or methoxy groups in ). This may enhance membrane permeability but reduce aqueous solubility .
- The target’s ethyl group balances moderate bulk with flexibility .
- Electronic Effects : Electron-withdrawing groups (e.g., F in ) may stabilize charge-transfer interactions, whereas the ethyl group in the target compound is electron-donating, favoring hydrophobic interactions .
- Biological Activity: highlights a pyrroloquinoxaline carbonitrile derivative as an efficient inhibitor, suggesting that substituents like ethyl (target) or methoxy () could modulate inhibitory potency via steric or electronic effects .
Biological Activity
The compound 2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a derivative of pyrroloquinoxaline, which has garnered attention for its potential biological activities, particularly in the fields of oncology and antiviral research. This article explores the biological activity of this compound, synthesizing findings from various studies and patents.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
- Molecular Formula : C24H26N4O
- Molecular Weight : 398.49 g/mol
The compound features a pyrrolo[2,3-b]quinoxaline core, which is known for its diverse biological activities.
Anticancer Activity
Recent studies have indicated that compounds within the pyrroloquinoxaline family exhibit significant anticancer properties. For instance, derivatives have shown IC50 values in the low micromolar range against various cancer cell lines:
| Compound | Cell Line | IC50 (µg/mL) |
|---|---|---|
| Quinoxaline Derivative A | HCT-116 | 1.9 |
| Quinoxaline Derivative B | MCF-7 | 2.3 |
| Reference Drug (Doxorubicin) | HCT-116 | 3.23 |
These results suggest that the compound may inhibit cancer cell proliferation effectively, potentially offering a novel therapeutic avenue for cancer treatment .
Antiviral Activity
The compound's antiviral potential has also been explored. In a study focusing on nitrogen-containing heterocycles, it was noted that certain derivatives exhibited promising antiviral activity against viral replication mechanisms. Compounds with similar structures demonstrated effective binding to viral proteases, which are critical in the lifecycle of viruses such as HCV (Hepatitis C Virus) and CoV (Coronaviruses) .
The biological activity of 2-amino-N-benzyl-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is thought to be mediated through its interaction with specific molecular targets:
- Kinase Inhibition : Some derivatives have been identified as inhibitors of kinases involved in cell signaling pathways that regulate cell growth and apoptosis.
- Protease Inhibition : The compound may act as a peptidomimetic inhibitor, mimicking substrates of viral proteases and thus blocking viral replication processes.
Case Studies
A notable case study examined the efficacy of pyrroloquinoxaline derivatives in inhibiting tumor growth in vivo. Mice treated with these compounds showed a significant reduction in tumor size compared to control groups, highlighting their potential as therapeutic agents in cancer treatment.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
